Impurity C of Alfacalcidol

• Molecular Formula: C35H49N3O4
• Molecular Weight: 575.8 g/mol
• InChI: InChI=1S/C35H49N3O4/c1-21(2)10-9-11-22(3)28-14-15-29-27-20-31(26-18-25(39)19-32(40)23(26)4)38-34(42)36(24-12-7-6-8-13-24)33(41)37(38)30(27)16-17-35(28,29)5/h6-8,12-13,20-22,25,28-32,39-40H,9-11,14-19H2,1-5H3
• InChIKey: PTIHYNIKYFVMFI-UHFFFAOYSA-N

Alfacalcidol Impurity C Reference Standard

Alfacalcidol Impurity C (CAS 82266-85-1), also designated as Alfacalcidol EP Impurity C, is a chemically defined, fully characterized reference standard with the molecular formula C35H49N3O4 and a molecular weight of 575.78 g/mol [1]. It is a triazoline adduct of pre-alfacalcidol, structurally distinct from alfacalcidol (C27H44O2, MW 400.64) through the incorporation of a 4-phenyl-2,4,6-triazatetracyclo framework that replaces the native seco-steroid backbone [1]. This compound is listed in the European Pharmacopoeia (EP) as a specified impurity for alfacalcidol active pharmaceutical ingredient (API) and finished drug products, and is supplied by multiple vendors under ISO 17034 accreditation at purities typically ranging from 95% to 99.81% [1] . Unlike trans-alfacalcidol (Impurity A, CAS 65445-14-9) or betacalcidol (Impurity B, CAS 63181-13-5), Impurity C is not a stereoisomer or metabolic derivative of the parent drug, but a chemically distinct adduct derived from a specific synthetic pathway intermediate [1].

Workflow Pharmaceutical impurity profiling

Selection Authenticated Impurity C reference standard

Use Context Method development, validation, QC release

• [1] Pharmaffiliates. Alfacalcidol - Impurity C EP/BP (Triazoline Adduct of pre-Alfacalcidol). Product Datasheet. CAS 82266-85-1. Molecular Formula: C35H49N3O4. MW: 575.79. View Source

Limitations of Generic Standards for Alfacalcidol Impurity C

In pharmaceutical quality control, pharmacopoeial impurities are defined and regulated as distinct chemical entities with unique structural, chromatographic, and regulatory identities. Alfacalcidol Impurity C is explicitly codified in the European Pharmacopoeia monograph for alfacalcidol as a specified impurity requiring individual identification and quantification; it cannot be interchanged with Impurity A (trans-alfacalcidol, CAS 65445-14-9), Impurity B (betacalcidol, CAS 63181-13-5), or Impurity D (9,10-secocholesta-5,7,10(19)-triene-1,3-diol) because each possesses distinct molecular structures, synthetic origins, and regulatory acceptance criteria [1]. Impurity C is a triazoline adduct formed during the PTAD (4-phenyl-1,2,4-triazoline-3,5-dione) derivatization or protection step in alfacalcidol synthesis, whereas Impurity A and B are stereoisomeric variants of the parent drug, and Impurity D is a thermal or photolytic degradation product [1] [2]. The use of an incorrect impurity reference standard during method validation, system suitability testing, or stability-indicating assay development would produce inaccurate retention time alignment, erroneous relative response factor determination, and ultimately invalid analytical results that fail regulatory inspection [1].

Structural identity

Unique triazoline-fused tetracyclic core

Simple secosteroid; lacks triazoline

Distinct chromatographic retention and mass fragmentation patterns may prevent direct substitution with generic vitamin D impurity standards.

Regulatory expectations

ICH Q3A/Q3B compliant authenticated standard

May lack structural authentication and full characterization

Pharmacopeial impurity profiling mandates use of a structurally authenticated reference standard; generic alternatives may not support ANDA submission acceptance.

• [1] SynZeal. Alfacalcidol EP Impurity C. Product Datasheet. Catalog No. SZ-A123004. Chemical Name: 6ξ-[(3S,5R)-3,5-Dihydroxy-2-methylcyclohex-1-en-1-yl]-17β-[(2R)-6-methylheptan-2-yl]-2-phenyl-2,5,10-triaza-4-nor-9ξ-estr-7-ene-1,3-dione (as per EP). View Source
• [2] Zhang YY, Zhang WX, Wu S, et al. Determination of related substances in alfacalcidol by HPLC. Chinese Journal of Pharmaceutical Analysis. 2021;41(1). Impurity D identified as (1α,3β,5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1,3-diol by HPLC-MS/MS. View Source

Analytical Differentiation from Closest Analogs

HPLC Resolution from Co-Eluting Impurities

Alfacalcidol Impurity C exhibits a fundamentally different molecular architecture compared to alfacalcidol API and stereoisomeric impurities A and B. While alfacalcidol possesses a seco-steroid vitamin D skeleton (C27H44O2, MW 400.64), Impurity C incorporates a 4-phenyl-2,4,6-triazatetracyclo framework (C35H49N3O4, MW 575.78), representing a 43.7% increase in molecular weight and the introduction of three nitrogen atoms absent in the parent compound . This structural divergence directly impacts chromatographic retention behavior, UV absorption characteristics, and mass spectrometric fragmentation patterns, necessitating impurity-specific reference standards for accurate identification and quantification .

HPLC Resolution

Method context

Rs ≥1.5 for all critical peak pairs

Enables simultaneous impurity quantification

Reversed-phase C18, ACN–water, 265 nm UV

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	C35H49N3O4; MW 575.78 g/mol; contains triazoline-phenyl adduct moiety
Comparator Or Baseline	Alfacalcidol API: C27H44O2; MW 400.64 g/mol; seco-steroid skeleton. Impurity A (trans-alfacalcidol): C27H44O2; MW 400.64; 5,6-trans stereoisomer. Impurity B (betacalcidol): C27H44O2; MW 400.64; β-configuration stereoisomer.
Quantified Difference	Molecular weight increase of 175.14 g/mol (43.7% greater than parent API); nitrogen content 7.3% vs. 0% in API and Impurities A/B
Conditions	Calculated from molecular formula; structural identity confirmed by NMR and HRMS characterization as per EP monograph requirements

Why This Matters

This structural divergence means Impurity C cannot be detected or quantified using analytical methods calibrated solely against alfacalcidol API or stereoisomeric impurities; a dedicated Impurity C reference standard is required for accurate retention time identification and response factor determination in HPLC/LC-MS methods.

Lyophilized Powder Stability and Shelf Life

Unlike Impurity A (trans-alfacalcidol) and Impurity B (betacalcidol), which arise from stereochemical variations during vitamin D photochemical ring-opening or thermal isomerization, Impurity C is exclusively a process-related impurity derived from the PTAD (4-phenyl-1,2,4-triazoline-3,5-dione) derivatization step used to protect the vitamin D triene system during synthesis [1]. This compound is formally designated as a triazoline adduct of pre-alfacalcidol, and its presence in the final API indicates incomplete removal of the protecting group adduct rather than stereochemical impurity or degradation [1]. In contrast, Impurity D is a degradation product formed under thermal or oxidative stress conditions, not a process impurity [2].

Stability Duration

36 months (≥98% purity)

Reduces requalification frequency for long-term programs

Lyophilized powder, -20°C, desiccated

Evidence Dimension	Impurity origin and formation mechanism
Target Compound Data	Triazoline adduct of pre-alfacalcidol; formed during PTAD protection step; process-related impurity
Comparator Or Baseline	Impurity A/B: Stereoisomers from photochemical/thermal isomerization. Impurity D: Degradation product from thermal/oxidative stress (9,10-secocholesta-5,7,10(19)-triene-1,3-diol).
Quantified Difference	Process impurity vs. stereochemical impurity vs. degradation impurity classification; requires distinct control strategies in manufacturing and stability testing
Conditions	Synthetic pathway analysis per EP monograph; degradation studies per ICH Q1A guidelines

Why This Matters

This classification distinction is critical for procurement: Impurity C reference standards are used for batch release testing of API manufacturing processes, whereas Impurity D standards are prioritized for stability-indicating method validation and forced degradation studies. Selecting the incorrect impurity type compromises the scientific validity of the intended analytical application.

• [1] Pharmaffiliates. Alfacalcidol - Impurity C EP/BP. Product Information. Synonyms: Triazoline Adduct of pre-Alfacalcidol. CAS 82266-85-1. View Source
• [2] Zhang YY, Zhang WX, Wu S, et al. Determination of related substances in alfacalcidol by HPLC. Chinese Journal of Pharmaceutical Analysis. 2021;41(1). Impurity D structure identification. View Source

High-Purity Reference Standard with Full Characterization

Alfacalcidol Impurity C is explicitly named and codified as 'Impurity C' in the European Pharmacopoeia monograph for alfacalcidol, distinguishing it from Impurity A (trans-alfacalcidol), Impurity B (betacalcidol), and Impurity D (9,10-secocholesta-5,7,10(19)-triene-1,3-diol) [1]. This formal EP designation carries specific regulatory weight: for Abbreviated New Drug Application (ANDA) submissions, sponsors must demonstrate that the impurity profile of their alfacalcidol product matches or improves upon the reference listed drug, with each EP-specified impurity requiring identification and quantification against a qualified reference standard [1]. Suppliers providing EP Impurity C under ISO 17034 accreditation with full Certificate of Analysis (CoA) documentation enable traceability to EP standards, which is a regulatory expectation for cGMP-compliant quality control laboratories [2].

Characterization Package

Data to verify

≥98.0% purity; COA with HPLC, NMR, HRMS

Supports regulatory impurity quantification

Per ICH Q3A/Q3B reference material expectations

Evidence Dimension	Regulatory designation and compliance requirements
Target Compound Data	Designated as EP Impurity C; requires dedicated reference standard for EP monograph compliance; ISO 17034 accredited standards available
Comparator Or Baseline	Impurity A: Designated as EP Impurity A (trans-alfacalcidol). Impurity B: Designated as EP Impurity B (betacalcidol). Impurity D: Designated as EP Impurity D (degradation product).
Quantified Difference	Each EP impurity letter designation (A, B, C, D) corresponds to a unique chemical entity with distinct acceptance criteria and analytical requirements
Conditions	European Pharmacopoeia monograph for Alfacalcidol; ICH Q3A guidelines on impurities in new drug substances

Why This Matters

For procurement, the EP letter designation is not merely a label but a regulatory identifier that determines which reference standard must be purchased for specific analytical tasks. Using Impurity A when Impurity C is required would fail EP monograph compliance and could result in ANDA deficiency letters or batch rejection.

• [1] SynZeal. Alfacalcidol EP Impurity C. Usage Note: Can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA or during commercial production of Alfacalcidol. Traceability against pharmacopeial standards (USP or EP). View Source
• [2] CATO Research Chemicals. Alfacalcidol EP Impurity C (CAS 82266-85-1). Manufactured under ISO 17034 reference material producer accreditation. View Source

Application Scenarios for Alfacalcidol Impurity C

HPLC Method Development for API Release Testing

Alfacalcidol Impurity C reference standards are procured for method validation and routine quality control testing required for Abbreviated New Drug Application (ANDA) submissions and commercial batch release. During ANDA preparation, sponsors must establish an impurity profile that matches the reference listed drug, and EP Impurity C must be identified and quantified against a qualified reference standard [1]. The standard is used to spike test solutions for system suitability verification, establish relative retention times in HPLC methods, and determine relative response factors for accurate impurity quantification. Procurement of an ISO 17034-accredited Impurity C standard with full Certificate of Analysis (CoA) and traceability documentation satisfies FDA and EMA regulatory expectations for cGMP compliance [1].

Forced Degradation for Pathway Elucidation

During alfacalcidol API manufacturing, Impurity C serves as a critical process control marker for the PTAD protection/deprotection step. The compound's presence in the final API indicates incomplete removal of the triazoline adduct protecting group. Procurement of a high-purity Impurity C reference standard (≥98% by HPLC) enables manufacturers to establish process acceptance criteria, validate purification efficiency, and set specification limits for batch release [1]. Unlike Impurity D (a degradation marker used in stability studies), Impurity C is specifically monitored during in-process control and API release testing to verify that the synthetic protection step has been adequately cleared [1].

Reference Standard Procurement for ANDA and DMF Filings

Analytical laboratories developing HPLC methods for alfacalcidol-related substances require Impurity C reference standards to establish system suitability parameters and validate method specificity. The triazoline adduct structure of Impurity C confers distinct chromatographic retention behavior compared to stereoisomeric impurities A and B, and the parent API. A 2021 study from the Chinese Academy of Medical Sciences established an HPLC gradient elution method for alfacalcidol-related substances demonstrating baseline separation of six related compounds with LOQ < 5 ng and LOD < 1.5 ng [2]. Procurement of Impurity C enables laboratories to verify column performance, confirm retention time alignment, and establish that the analytical method can adequately resolve Impurity C from co-eluting species [1] [2].

Application

Selection Property

Validation Focus

API release testing method

Stability-indicating HPLC method

Baseline resolution and specificity

Forced degradation studies

Authenticated triazoline adduct reference

Degradation pathway confirmation

ANDA/DMF regulatory filings

Fully characterized reference standard

Purity, identity, residual solvents

Long-term QC monitoring

Extended shelf-life powder form

Consistent analytical performance

• [1] SynZeal. Alfacalcidol EP Impurity C. Applications: Analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA, commercial production of Alfacalcidol. View Source
• [2] Zhang YY, Zhang WX, Wu S, et al. Determination of related substances in alfacalcidol by HPLC. Chinese Journal of Pharmaceutical Analysis. 2021;41(1). LOQ < 5 ng; LOD < 1.5 ng; R² > 0.999 for 0.1-2.0 μg/mL linear range. View Source